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Compound of Interest

Compound Name: 2-Ethoxypropanoyl chloride

Cat. No.: B15347068

An In-depth Technical Guide to 2-Ethoxybenzoyl
Chloride

Initial Clarification: The user request specified "2-Ethoxypropanoyl chloride." Extensive
database searches did not yield specific information for a compound with this [IUPAC name.
However, the compound "2-Ethoxybenzoyl chloride" is a well-documented and commercially
available chemical. It is highly probable that this was the intended compound of interest. This
guide will, therefore, focus on the chemical structure, formula, properties, and synthesis of 2-
Ethoxybenzoyl Chloride.

Chemical Structure and Formula

2-Ethoxybenzoyl chloride is an acyl chloride featuring a benzene ring substituted with an
ethoxy group at the ortho (2-) position relative to the chlorocarbonyl group.

Molecular Formula: CoHoCIO2[1][2]
Chemical Structure:

Figure 1: Chemical structure of 2-Ethoxybenzoyl chloride.

Physicochemical Properties
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The following table summarizes the key physical and chemical properties of 2-Ethoxybenzoyl

chloride.
Property Value Reference
Molecular Weight 184.62 g/mol [1112]
CAS Number 42926-52-3 [1][2]
Appearance .Cok.)rless or slightly yellow
liquid
Density 1.190 g/mL at 25 °C
Melting Point 19-20 °C
Boiling Point 130 °C at 3600 Pa
Flash Point >110 °C
Solubility Decomposes in water and

alcohol; soluble in benzene

Experimental Protocols

Synthesis of 2-Ethoxybenzoyl Chloride from 2-
Ethoxybenzoic Acid

A common method for the synthesis of 2-Ethoxybenzoyl chloride is the reaction of 2-

Ethoxybenzoic acid with a chlorinating agent, such as phosgene or thionyl chloride.

Reaction Workflow:
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Figure 2: Synthesis workflow of 2-Ethoxybenzoyl chloride.

Detailed Experimental Protocol (using Phosgene):[3]

Dissolution: 15.8 g of 2-Ethoxybenzoic acid is completely dissolved in acetone.

Reaction Setup: The solution is placed in a three-necked flask equipped with a reflux
condenser.

Catalyst and Reagent Addition: A small amount of N,N-dimethylformamide (0.07 mL) is
added as a promoter, followed by the addition of 31.0 g of solid phosgene. A catalyst, 34.5
mg of supported ytterbium perfluorooctane sulfonate [Yb(OPf)s], is also added.

Reaction Conditions: The reaction mixture is heated to 50 °C.

Monitoring: The progress of the reaction is monitored by Thin Layer Chromatography (TLC)
until the starting material (2-Ethoxybenzoic acid) is no longer detectable.

Work-up: After the reaction is complete, the mixture is allowed to stand at room temperature
for 30 minutes and then filtered.

Purification: The filtrate is concentrated, and the crude product is purified by high-
performance liquid chromatography to yield the final product, o-ethoxybenzoyl chloride.
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Synthesis of 2-Ethoxybenzoyl Chloride from Salicylic
Acid

A two-step synthesis starting from salicylic acid has also been reported.[4]

Process Overview:

Step 1: Ethylation

Salicylic acid Diethyl sulfate Inorganic base (e.g., NaOH) Organic solvent (e.g., acetone)

N

Ethylation Reaction

;

2-Ethoxybenzoic acid (oily liquid)
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Step 2: Chlorination

2-Ethoxybenzoic acid Chlorinating agent

N S

Chlorination Reaction

;

2-Ethoxybenzoyl chloride
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Figure 3: Two-step synthesis of 2-Ethoxybenzoyl chloride from salicylic acid.
Experimental Details:[4]

o Ethylation: Salicylic acid, an inorganic base (like sodium hydroxide), and diethyl sulfate are
reacted in an organic solvent such as acetone. The molar ratio of salicylic acid to the
inorganic base to diethyl sulfate is typically around 1:(2.2-4.5):(2-2.8). The reaction is carried
out at a temperature between 45-55 °C for 5-7.5 hours.

o Acidolysis and Extraction: After the ethylation is complete, the solvent is removed, and the
mixture is subjected to acidolysis, for instance, with a hydrochloric acid solution. The
resulting product is then extracted using an organic solvent.

o Concentration: The organic phases are combined and concentrated to yield 2-ethoxybenzoic
acid as an oily liquid.

o Chlorination: The obtained 2-ethoxybenzoic acid is then converted to 2-ethoxybenzoyl
chloride using a suitable chlorinating agent as described in the previous protocol.

Applications in Drug Development

2-Ethoxybenzoyl chloride is a key intermediate in the synthesis of various pharmaceutical
compounds. One notable application is in the synthesis of Sildenafil (Viagra), where it is used
as an acylating agent.[5]

Safety and Handling

2-Ethoxybenzoyl chloride is a corrosive and hazardous chemical. It is harmful if swallowed, in
contact with skin, or if inhaled. It causes severe skin burns and eye damage.[6] Handling
should be performed in a well-ventilated area, using appropriate personal protective
equipment, including gloves, safety goggles, and a lab coat. It is also moisture-sensitive and
should be stored in a tightly sealed container under an inert atmosphere.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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